4-[(3-Chloro-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol
• IUPAC Name: tert-butyl 4-[[(3-chloropyrazin-2-yl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-8-4-11(5-9-20)10-19-13-12(16)17-6-7-18-13/h6-7,11H,4-5,8-10H2,1-3H3,(H,18,19)
• InChI Key: IPYZOWMKVFBXME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CNC2=NC=CN=C2Cl

Description

4-[(3-Chloro-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dichloropyrazine (1.0 g, 0.0067 mol), tert-butyl-4-(aminomethyl)-piperidine-1-carboxylate (1.6 g, 0.0075 mol) (Astatech) and cesium carbonate (2.4 g, 0.0075 mol) in acetonitrile (10 mL)were heated to 90° C. under nitrogen for 18 h. The reaction was concentrated in vacuo, diluted with ethyl acetate (50 mL) and washed with water (50 mL). The organic extract was dried over sodium sulfate, filtered and chromatographed on silica using a gradient of 10 to 30% ethyl acetate/hexane to give the title compound as a foam. M.S. (M+1): 327